Cas no 124311-19-9 (Phenol, 3-bromo-2,4,6-triiodo-)

Phenol, 3-bromo-2,4,6-triiodo- structure
124311-19-9 structure
Product Name:Phenol, 3-bromo-2,4,6-triiodo-
CAS No:124311-19-9
MF:C6H2BrI3O
MW:550.696897983551
CID:2760390
PubChem ID:10218345
Update Time:2025-04-21

Phenol, 3-bromo-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • DTXSID10436811
    • 124311-19-9
    • SCHEMBL7932602
    • JANLOHOAQTVPQZ-UHFFFAOYSA-N
    • Phenol, 3-bromo-2,4,6-triiodo-
    • Inchi: 1S/C6H2BrI3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
    • InChI Key: JANLOHOAQTVPQZ-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1O)I)I)Br

Computed Properties

  • Exact Mass: 549.6423Da
  • Monoisotopic Mass: 549.6423Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų
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